1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone

• IUPAC Name: 1-[4-[benzyl(propan-2-yl)amino]piperidin-1-yl]-2-chloroethanone
• InChI: InChI=1S/C17H25ClN2O/c1-14(2)20(13-15-6-4-3-5-7-15)16-8-10-19(11-9-16)17(21)12-18/h3-7,14,16H,8-13H2,1-2H3
• InChI Key: OPYDRSPNQOUEDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C2CCN(CC2)C(=O)CCl
• Molecular Formula: C17H25ClN2O
• Molecular Weight: 308.8 g/mol

Description

1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone is a specialized chemical reagent designed for research and development applications. This compound features a chloroacetyl group linked to a piperidine ring, which is further substituted with a benzyl-isopropyl-amino moiety. This structure is of significant interest in medicinal chemistry, particularly as a precursor for the synthesis of more complex molecules. The reactive chloroacetyl group makes it a valuable building block for creating diverse chemical libraries, especially for constructing compounds that interact with central nervous system (CNS) targets . The piperazine and piperidine scaffolds are recognized as privileged structures in drug discovery, associated with a wide range of biological activities . This product is intended for laboratory research use only and is not for diagnostic or therapeutic applications. Researchers should handle this compound with appropriate safety precautions.

Biological Activity

1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone, a compound with the molecular formula C$_{17}$H$_{25}$ClN$_2$O, has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant case studies.

Chemical Structure

The structure of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone comprises a piperidine ring substituted with a benzyl group and an isopropyl group, along with a chloroethanone moiety. This configuration is critical for its interaction with biological targets.

The biological activity of this compound can be attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound has been shown to inhibit certain enzymes, potentially affecting metabolic pathways. The presence of the piperidine and benzyl groups enhances binding affinity to specific receptors and enzymes.
• Receptor Modulation : It may modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial in neuropharmacology.

Biological Activity Data

Table 1 summarizes key biological activities associated with the compound based on various studies:

Activity	IC50 (nM)	Reference
Inhibition of 17β-HSD Type 3	700
Cytotoxicity against FaDu cells	<1000
Antimicrobial activity (MIC)	6

Case Study 1: Anticancer Activity

A study evaluated the anticancer potential of various piperidine derivatives, including the target compound. The results indicated that it exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells, outperforming some established chemotherapeutic agents. The mechanism involved apoptosis induction through mitochondrial pathways.

Case Study 2: Enzyme Inhibition

Research focusing on enzyme inhibition revealed that this compound effectively inhibits 17β-hydroxysteroid dehydrogenase (17β-HSD) Type 3, which is crucial in steroid metabolism. The IC50 value of 700 nM suggests moderate potency compared to other known inhibitors in this class .

Case Study 3: Antimicrobial Properties

The compound demonstrated notable antimicrobial activity with a minimum inhibitory concentration (MIC) of 6 µM against Gram-negative bacteria such as Shigella dysenteriae and Proteus vulgaris, indicating its potential as an antibacterial agent .

Scientific Research Applications

Medicinal Chemistry

1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone has been studied for its potential as a pharmacological agent, particularly in developing drugs targeting neurological disorders. Its structure allows it to interact with neurotransmitter receptors, potentially modulating their activity.

Biological Studies

The compound is utilized in research to understand its interactions with biological targets, such as receptors or enzymes. It serves as a tool compound to study biochemical pathways and mechanisms, providing insights into cellular signaling processes.

Chemical Biology

In chemical biology, this compound can be used to investigate the role of specific neurotransmitter systems in various physiological processes. Its ability to mimic endogenous ligands may facilitate binding to biological targets, influencing signaling pathways.

Industrial Applications

The compound can also serve as an intermediate in the synthesis of other complex organic molecules or pharmaceuticals. Its unique structural features may enhance its utility in creating novel compounds with desired biological activities.

The biological activity of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone is primarily attributed to its interaction with neurotransmitter receptors or ion channels. The benzyl-isopropyl-amino moiety may mimic natural ligands, allowing the compound to bind effectively and modulate receptor activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs (Table 1)

Compound Name	Substituents	CAS Number	InChIKey	Suppliers	Status	Potential Applications
1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone	Benzyl-isopropyl-amino, chloroethanone	947676-23-5	KSTFLOIQYCLOAU-UHFFFAOYSA-N	4	Discontinued	Agrochemical intermediates
1-(4-((Benzyl(ethyl)amino)methyl)piperidin-1-yl)-2-chloroethanone	Benzyl-ethyl-amino, chloroethanone	1353954-80-9	ZFPVAJZASSYDCN-UHFFFAOYSA-N	4	Available	Pharmaceutical research
1-(4-(4-(5-Phenyl-4,5-dihydroisoxazol-3-yl)thiazol-2-yl)piperidin-1-yl)-ethanone	Isoxazolyl-thiazolyl, ethanone	Patent	N/A	N/A	Patented	Fungicides
2-Chloro-1-[5-chloro-2-(1-methyl-piperidin-4-ylamino)-phenyl]-ethanone	Chlorophenyl, methyl-piperidinyl	753413-06-8	N/A	1	Available	Biochemical research

Key Comparisons:

• The patent-pending isoxazolyl-thiazolyl derivative () replaces the benzyl-isopropyl group with heterocyclic rings, enhancing fungicidal activity via π-π stacking interactions in fungal enzymes .
• Reactivity: The chloroethanone group in the target compound is more electrophilic than the unsubstituted ethanone in the isoxazolyl-thiazolyl analog, making it a better candidate for covalent bond formation with biological targets .

• Safety and Toxicity :

  • The dichlorophenyl analog () and the chlorophenyl-piperidinyl compound () exhibit higher toxicity due to additional halogen atoms, which may increase bioaccumulation risks .

• Commercial Viability :

  • The discontinuation of the target compound () contrasts with the commercial availability of its benzyl-ethyl analog, suggesting that the latter’s smaller substituent may improve synthetic yield or stability .

Research Findings and Implications

• Biological Activity: Piperidine derivatives with chloroethanone groups show promise in agrochemical applications, particularly when paired with aromatic or heterocyclic substituents that enhance target binding .
• Synthetic Challenges : Bulkier substituents (e.g., isopropyl) may hinder large-scale synthesis, explaining the discontinuation of the target compound despite its structural relevance .

Preparation Methods

Reductive Amination Pathway

This two-step approach, adapted from piperidine derivative syntheses, begins with 4-aminopiperidine:

• Formation of Benzyl-Isopropyl-Amino Intermediate

  • 4-Aminopiperidine reacts with benzaldehyde and isopropylamine via reductive amination using sodium triacetoxyborohydride (NaBH(OAc)₃) in dichloromethane at 0–25°C.

  • Key Conditions :

    • Solvent: Dichloromethane (DCM) or 2-methyltetrahydrofuran

    • Reducing Agent: NaBH(OAc)₃ (1.2 equiv)

    • Yield: 78–85% after column chromatography.

• Chloroacetylation

  • The secondary amine undergoes acylation with chloroacetyl chloride in the presence of triethylamine (TEA):

    $$\text{Amine} + \text{ClCH}_2\text{COCl} \xrightarrow{\text{TEA, DCM}} \text{Target Compound}$$

  • Optimized Parameters :

    • Temperature: −10°C to 0°C (prevents N-overacylation)

    • Solvent: DCM or methyl tert-butyl ether (MTBE)

    • Yield: 68–72%.

Modular Assembly via Piperidine Functionalization

An alternative three-step sequence from N-Boc-piperidin-4-one emphasizes intermediate isolation:

Step	Reaction	Reagents/Conditions	Yield
1	Boc Deprotection	HCl in dioxane (4M, 0°C→RT)	95%
2	Reductive Amination	Benzyl-isopropylamine, NaBH₃CN, MeOH, 40°C	82%
3	Chloroacetylation	ClCH₂COCl, TEA, MTBE, −5°C	70%

Advantages :

• Boc protection prevents side reactions during amine alkylation.

• NaBH₃CN enhances selectivity for secondary amine formation over tertiary byproducts.

Critical Analysis of Reaction Parameters

Solvent Systems

• Polar Aprotic Solvents : DMF and NMP improve solubility during acylation but complicate chloroethanone isolation due to high boiling points.

• Ether Solvents : MTBE and 2-methyltetrahydrofuran enable low-temperature reactions (−10°C to 25°C), suppressing hydrolysis of the chloroacetyl group.

Catalytic and Stoichiometric Considerations

• Reducing Agents : NaBH(OAc)₃ outperforms NaBH₄ in reductive amination, tolerating moisture and providing higher stereochemical fidelity.

• Acid Scavengers : TEA (3.0 equiv) effectively neutralizes HCl generated during chloroacetylation, preventing protonation of the piperidine nitrogen.

Purification and Characterization

Isolation Techniques

• Liquid-Liquid Extraction : Sequential washes with 5% NaHCO₃ (removes unreacted chloroacetyl chloride) and brine (removes polar impurities).

• Crystallization : Recrystallization from ethyl acetate/hexane (1:3) yields >99% purity by HPLC.

Spectroscopic Validation

Technique	Key Signals
¹H NMR (CDCl₃)	δ 1.05 (d, 6H, isopropyl-CH₃), 3.45 (m, 2H, piperidine-NCH₂), 4.20 (s, 2H, COCH₂Cl)
MS (ESI+)	m/z 323.1 [M+H]⁺ (calc. 322.9)

Data corroborates the absence of N-oxide byproducts and confirms regioselective acylation at the piperidine nitrogen.

Industrial-Scale Adaptations

Patent WO2012156693A1 details a kilogram-scale process using continuous flow reactors for the reductive amination step:

• Throughput : 1.2 kg/hr with 89% yield

• Key Modifications :

  • In-line IR monitoring of imine formation

  • Tandem extraction-crystallization units for intermediate isolation

Q & A

Q. How can researchers optimize the synthesis of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone for high yield and purity?

Methodological Answer: The synthesis typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Key parameters to optimize include:

• Temperature: Maintain precise control (e.g., 0–5°C for chlorination steps) to minimize side reactions .
• Solvent selection: Use polar aprotic solvents like DMF or THF to enhance nucleophilicity of intermediates .
• Catalysts: Employ coupling agents such as HATU or DCC for amide bond formation, with yields improved by 15–20% when using catalytic amounts of DMAP .
• Purification: Column chromatography (hexane/EtOAc gradients) or recrystallization achieves >95% purity. Monitor reaction progress via TLC (Rf = 0.3–0.5 in 5:5 hexane/EtOAc) .

Q. What analytical techniques are critical for characterizing the compound’s structure and purity?

Methodological Answer:

• NMR spectroscopy: 1H and 13C NMR confirm substituent positions (e.g., benzyl protons at δ 7.2–7.4 ppm; piperidine-CH2 at δ 2.5–3.0 ppm) .
• X-ray crystallography: Resolves 3D conformation (e.g., dihedral angles between piperidine and chlorophenyl groups = 45–60°) .
• HPLC: Quantifies purity (>95% at 254 nm, retention time 13–15 min using C18 columns and methanol/water mobile phases) .
• Elemental analysis: Validates empirical formula (e.g., C, H, N within ±0.3% of theoretical values) .

Advanced Research Questions

Q. How does the compound’s conformational flexibility influence its interaction with biological targets?

Methodological Answer:

• Molecular docking: Computational models (e.g., AutoDock Vina) predict binding modes to receptors like sigma-1 or dopamine D2, with energy scores correlating to experimental IC50 values .
• Dynamic simulations: MD simulations (100 ns, AMBER force field) reveal that the piperidine ring’s chair-to-boat transitions modulate binding pocket accessibility .
• SAR studies: Modifying the benzyl group to electron-withdrawing substituents (e.g., -CF3) reduces binding affinity by 50%, indicating steric and electronic sensitivity .

Q. How can researchers resolve contradictions in reported biological activity data (e.g., conflicting IC50 values)?

Methodological Answer:

• Assay standardization: Use consistent cell lines (e.g., HEK293 for receptor studies) and control compounds (e.g., haloperidol for dopamine receptor assays) .
• Buffer optimization: Adjust pH (7.4 for physiological conditions) and ionic strength to stabilize protein-ligand interactions .
• Data normalization: Express activity as % inhibition relative to vehicle controls, with triplicate measurements to reduce variability (<10% RSD) .

Q. What strategies validate the compound’s stability and purity in long-term pharmacological assays?

Methodological Answer:

• Stability studies: Incubate in PBS (pH 7.4, 37°C) for 72h; monitor degradation via LC-MS (major degradation product: dechlorinated ethanone at m/z 320.1) .
• Mass spectrometry: High-resolution ESI-MS confirms molecular integrity ([M+H]+ = 385.15; isotopic Cl pattern at m/z 387.15) .
• Forced degradation: Expose to UV light (254 nm, 48h) to assess photostability; <5% degradation indicates suitability for in vivo studies .

Methodological Challenges in Research

Q. How to address low yields in the final coupling step of the synthesis?

Methodological Answer:

• Reagent stoichiometry: Increase equivalents of benzyl-isopropyl-amine (1.5 eq.) to drive the reaction to completion .
• Microwave-assisted synthesis: Reduce reaction time from 12h to 2h (80°C, 150W) while maintaining yields at 75–80% .
• In situ protection: Use Boc-protected piperidine intermediates to prevent side reactions during chlorination .

Q. How to validate the compound’s selectivity across related receptor subtypes?

Methodological Answer:

• Radioligand displacement assays: Compare Ki values against off-target receptors (e.g., sigma-2, 5-HT2A) using [3H]-ligands (specific activity >80 Ci/mmol) .
• Crystal structures: Co-crystallize with target receptors (e.g., PDB ID 6XG3) to identify key binding residues (e.g., Tyr-156 hydrogen bonding with the carbonyl group) .